(Z)-ethyl 3,4-dimethyl-2-((5-nitrofuran-2-carbonyl)imino)-2,3-dihydrothiazole-5-carboxylate
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Description
(Z)-ethyl 3,4-dimethyl-2-((5-nitrofuran-2-carbonyl)imino)-2,3-dihydrothiazole-5-carboxylate is a useful research compound. Its molecular formula is C13H13N3O6S and its molecular weight is 339.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research into compounds structurally related to (Z)-ethyl 3,4-dimethyl-2-((5-nitrofuran-2-carbonyl)imino)-2,3-dihydrothiazole-5-carboxylate often involves exploring their synthesis, chemical properties, and potential applications in various fields, including medicinal chemistry and materials science. For instance, studies on molecular rearrangements and the synthesis of imino-N-heterocyclic carbene complexes illustrate the diverse chemical reactivity and potential utility of such compounds (L'abbé et al., 1990), (Larocque et al., 2011).
Reactivity and Applications
The reactivity of related compounds with carbonyl compounds in basic mediums provides insights into their potential applications in synthetic chemistry. The study of dimethyl N-(ethoxycarbonylmethyl)iminodithiocarbonate's reactivity with aromatic aldehydes and ketones, leading to the formation of various acrylates and alkylidene derivatives, showcases the versatility of these compounds in chemical synthesis (Alvarez-Ibarra et al., 1989).
Anticonvulsant Potential
Compounds derived from ethylenedioxythiophene, similar in structural complexity to the compound , have been synthesized and tested for their anticonvulsant activities. This research highlights the potential therapeutic applications of such compounds in the treatment of seizure disorders (Kulandasamy et al., 2010).
properties
IUPAC Name |
ethyl 3,4-dimethyl-2-(5-nitrofuran-2-carbonyl)imino-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O6S/c1-4-21-12(18)10-7(2)15(3)13(23-10)14-11(17)8-5-6-9(22-8)16(19)20/h5-6H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTIKOVFWTVKPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C(=NC(=O)C2=CC=C(O2)[N+](=O)[O-])S1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-ethyl 3,4-dimethyl-2-((5-nitrofuran-2-carbonyl)imino)-2,3-dihydrothiazole-5-carboxylate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.